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Abstract

This technical guide provides a comprehensive overview of 1-(2,5-
Dibromophenyl)sulfonylimidazole, a compound of interest in medicinal chemistry and drug
development. Although a specific CAS number for this molecule is not publicly registered,
indicating its potential novelty, this document extrapolates its likely synthesis, physicochemical
properties, and potential biological activities based on established knowledge of structurally
similar arylsulfonylimidazole and sulfonamide derivatives. This guide offers detailed
experimental protocols, data on related compounds for comparative analysis, and
visualizations of synthetic and potential biological pathways to support further research and
development efforts.

Introduction

Sulfonamide derivatives are a cornerstone of modern pharmacology, exhibiting a wide
spectrum of biological activities including antimicrobial, anticancer, anti-inflammatory, and
antiviral properties.[1] The incorporation of a halogenated phenylsulfonyl moiety onto a
heterocyclic scaffold like imidazole can significantly influence the molecule's lipophilicity,
electronic properties, and ultimately its biological efficacy. The target molecule, 1-(2,5-
Dibromophenyl)sulfonylimidazole, combines the structural features of a dibrominated phenyl
ring, a sulfonamide linker, and an imidazole ring, suggesting a potential for unique
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pharmacological activities. This guide serves as a foundational resource for researchers

interested in the synthesis and evaluation of this novel compound.

Physicochemical Properties (Predicted)

While experimental data for the target compound is not available, its properties can be

predicted based on its constituent parts.

Property

Predicted
Value/Characteristic

Rationale

Based on structural

Molecular Formula CoHeBr2N202S
components.
] Calculated from the molecular
Molecular Weight 381.99 g/mol
formula.
) ) ] ) Typical for small organic
Appearance Likely a white to off-white solid )
molecules of this class.
Poorly soluble in water; soluble o
) ) ) The aromatic rings and
. in organic solvents like DMF, ) ) )
Solubility ) bromine atoms contribute to its
DMSO, and chlorinated ] o
lipophilicity.
solvents.
) ) ) ) Crystalline solid nature of
Melting Point Expected to be relatively high

similar compounds.

Synthesis

The most probable synthetic route to 1-(2,5-Dibromophenyl)sulfonylimidazole is via a

nucleophilic substitution reaction between 2,5-dibromobenzenesulfonyl chloride and imidazole.

Proposed Synthetic Scheme
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Reactants Reagents & Solvent
2,5-Dibromobenzenesulfonyl Chloride | Imidazole |Base (e.g., Triethylamine, Sodium Hydride) Aprotic Solvent (e.g., DMF, Acetonitrile)
+ Imidazole facilitates reaction reaction medium
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1-(2,5-Dibromophenyl)sulfonylimidazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Synthesis and Biological Investigation of some Novel Sulfonamide and Amide Derivatives
Containing Coumarin Moieties - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [An In-Depth Technical Guide to 1-(2,5-
Dibromophenyl)sulfonylimidazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b369545#cas-number-for-1-2-5-dibromophenyl-
sulfonylimidazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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